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Chemical Profile and Research Context of
(3S,5S)-Atorvastatin Sodium Salt

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (3s,5s)-atorvastatin sodium salt

CAS No.: 1428118-38-0

Cat. No.: S005386

The table below summarizes the key available data on (3S,5S)-atorvastatin sodium salt. This stereoisomer

is often used in research as a reference standard, for instance, as Atorvastatin EP Impurity E [1].

Property Description

CAS Number 501121-34-2 [1]

Molecular Formula  Cs3H3sFN20s [1]

Molecular Weight 558.64 g/mol [1]

Physical Form White to off-white solid [1]

Melting Point 182-184°C [1]

Solubility Slightly soluble in DMSO and Methanol [1]

Storage -20°C Freezer [1]

Primary Research Pharmaceutical impurity/reference standard; study of statin stereochemistry and
Use metabolism [1].
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Potential Research Applications & Experimental
Directions

While detailed protocols are not available in the search results, the following areas are actively researched in

relation to atorvastatin and can guide your experimental design using the (3S,5S) isomer.

¢ 1. Hepatic Transporter Kinetics: A 2025 study characterized the uptake of various statins, including
atorvastatin, by hepatic Organic Anion Transporting Polypeptides (OATPs) [2]. You could design

experiments to compare the transport kinetics of (3S,5S)-atorvastatin with the therapeutic (3R,5R)-

form.

o Experimental Approach: Use cell lines (e.g., HEK293) overexpressing human OATP1B1,
OATP1B3, or OATP2B1. Measure the time- and concentration-dependent uptake of the isomer.
Analyze data using Michaelis-Menten kinetics to determine affinity (Km) and transport capacity
(Vmax) [2].

e 2. Advanced Drug Delivery Systems: Research explores conjugating atorvastatin to polymers or

nanoparticles to improve its targeted delivery, particularly for atherosclerosis [3].

o Experimental Approach:

= Polymer Conjugation: Synthesize a conjugate with a polymer like hyaluronic acid, which
can target CD44 receptors on inflammatory macrophages in plaques. Characterize the
conjugate using NMR and FTIR. Evaluate drug loading, release profile in vitro, and
efficacy in reducing inflammation in macrophage cell models [3].

= Nanoparticle Formulation: Develop macrophage membrane-coated, reactive oxygen
species (ROS)-responsive nanoparticles loaded with the isomer. Test their ability to target
inflammatory sites and release the drug in response to high ROS conditions found in
plaques [3].

The following diagram outlines the core workflow for investigating (3S,5S)-atorvastatin in these two key

research applications.
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A Note on Sourcing the Compound

The (3S,5S)-atorvastatin sodium salt is available from several chemical suppliers for research purposes.

The pricing is typically on a per-milligram scale, which is standard for high-purity reference standards [1].

e Supplier Examples: Biosynth Carbosynth, ChemScene, American Custom Chemicals Corporation

[1].

¢ Pricing Indication: As of late 2021, prices ranged from approximately $75 for 1 mg to over $300 for
smaller quantities, confirming it is a high-cost specialty chemical [1].

© 2026 Smolecule. All rights reserved.

3/5

Tech Support


https://www.smolecule.com/products/s005386?utm_src=pdf-body-img
https://www.smolecule.com/products/s005386?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71176778.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71176778.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71176778.htm
https://www.smolecule.com/products/s005386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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